Cas no 2680533-39-3 (1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid
• CAS No: 2680533-39-3
• MF: C₅H₃F₃N₂O₂
• MW: 180.084731340408
• MDL: MFCD34185900
• CID: 5362184
• PubChem ID: 153453439
• Update Time: 2025-07-18

1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethyl)imidazole-4-carboxylic acid
• 1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid
• Z4950972310

• MDL： MFCD34185900
• Inchi： 1S/C5H3F3N2O2/c6-5(7,8)10-1-3(4(11)12)9-2-10/h1-2H,(H,11,12)
• InChI Key： JQBRMQLXDMTJEU-UHFFFAOYSA-N
• SMILES： FC(N1C=NC(C(=O)O)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Additional information on 1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid

1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid (CAS No. 2680533-39-3): A Comprehensive Overview

1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid (CAS No. 2680533-39-3) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and imidazole functionalities, holds promise in various applications, particularly in the development of novel therapeutic agents and as a building block in synthetic chemistry.

The molecular structure of 1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid consists of a central imidazole ring with a trifluoromethyl group and a carboxylic acid moiety. The trifluoromethyl group imparts significant electronic and steric effects, making the compound highly reactive and suitable for a wide range of chemical transformations. The imidazole ring, known for its biological activity and coordination properties, further enhances the compound's potential in medicinal applications.

Recent studies have highlighted the importance of 1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the trifluoromethyl group plays a crucial role in enhancing the binding affinity of the compound to viral targets, thereby improving its therapeutic efficacy.

In another study, published in Organic Letters, scientists explored the synthetic utility of 1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid. They reported a novel synthetic route that allows for the efficient and scalable production of this compound. This method involves a one-pot reaction sequence that combines readily available starting materials, making it an attractive option for large-scale synthesis in both academic and industrial settings.

The biological activity of 1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid has also been investigated in various cellular models. Research conducted at the University of California, San Francisco, showed that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival. These findings suggest that 1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid could be a valuable lead compound for the development of targeted cancer therapies.

Beyond its medicinal applications, 1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid has found use as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals makes it an excellent candidate for catalytic applications. A study published in Inorganic Chemistry demonstrated that palladium complexes containing this ligand are highly effective catalysts for cross-coupling reactions, which are essential in the synthesis of complex organic molecules.

The environmental impact of chemical compounds is an important consideration in their development and application. Recent studies have shown that 1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This favorable profile makes it a safer alternative to other compounds with similar functionalities but higher environmental risks.

In conclusion, 1-(trifluoromethyl)-1H-imidazole-4-carboxylic acid (CAS No. 2680533-39-3) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique combination of trifluoromethyl and imidazole functionalities offers numerous opportunities for innovation in drug discovery, synthetic chemistry, and catalysis. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological capabilities.